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Cat. No.: B1588431 Get Quote

In-Depth Technical Guide to Tin(IV) Acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tin(IV) acetate, also known as stannic acetate, is a versatile inorganic compound with the

chemical formula Sn(CH₃COO)₄.[1] It exists as a white, crystalline solid, often in the form of

needles, and is characterized by its sensitivity to moisture and air.[1][2] This technical guide

provides a comprehensive overview of the physical and chemical properties of Tin(IV) acetate,

detailed experimental protocols for its synthesis, and an exploration of its applications,

particularly focusing on its potential in research and drug development.

Physical and Chemical Properties
Tin(IV) acetate possesses a unique set of properties that make it a valuable reagent in various

chemical transformations. A summary of its key physical and chemical data is presented below.
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Property Value References

Molecular Formula C₈H₁₂O₈Sn [2]

Molecular Weight 354.89 g/mol [2]

Appearance
White crystalline

powder/needles
[1][2]

Melting Point 232-242 °C [1]

Solubility

Soluble in acetone and

benzene. Decomposes in

water.

Stability Sensitive to air and moisture. [2]

Chemical Reactivity:

Tin(IV) acetate is a reactive compound that undergoes hydrolysis in the presence of water to

form tin(IV) hydroxide and acetic acid.[1] Its sensitivity to moisture necessitates handling and

storage under anhydrous conditions. The acetate ligands can be displaced by other

nucleophiles, and it is known to react with sulfur-containing compounds like thiols.[1]

Experimental Protocols
Synthesis of Tin(IV) Acetate from Tetraphenyltin
A common and effective method for the laboratory-scale synthesis of Tin(IV) acetate involves

the reaction of tetraphenyltin with a refluxing mixture of acetic acid and acetic anhydride.[1][3]

[4] This procedure offers a high yield of the desired product.

Materials:

Tetraphenyltin ((C₆H₅)₄Sn)

Glacial Acetic Acid (CH₃COOH)

Acetic Anhydride ((CH₃CO)₂O)
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Anhydrous Ether

Dry Nitrogen Gas

Equipment:

Three-necked round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Schlenk line or similar inert atmosphere setup

Büchner funnel and flask for vacuum filtration

Vacuum desiccator

Procedure:

Set up a dry three-necked round-bottom flask equipped with a reflux condenser, a magnetic

stir bar, and a nitrogen inlet/outlet.

Flush the entire apparatus with dry nitrogen gas to ensure an inert atmosphere.

Introduce tetraphenyltin into the flask.

Add a mixture of glacial acetic acid and acetic anhydride to the flask. The acetic anhydride is

crucial to consume any residual water and prevent the hydrolysis of the product.

Heat the reaction mixture to reflux (approximately 120 °C) with continuous stirring under a

nitrogen atmosphere.

Maintain the reflux for several hours until the reaction is complete. The reaction progress can

be monitored by the disappearance of the starting material.

After the reaction is complete, allow the mixture to cool to room temperature.
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Concentrate the solution under reduced pressure to facilitate the precipitation of Tin(IV)
acetate crystals.

Collect the precipitated white crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with anhydrous ether to remove any remaining impurities.

Dry the purified Tin(IV) acetate crystals under vacuum in a desiccator.

Logical Workflow for Synthesis and Purification:

Synthesis Purification
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Heat Crude Tin(IV) Acetate
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Concentration
(Reduced Pressure)
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Anhydrous Ether Vacuum Drying Pure Tin(IV) Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Tin(IV) acetate.

Applications in Research and Drug Development
Tin compounds, in general, have garnered interest in the field of drug development, particularly

as potential anticancer agents.[5][6] While specific research on Tin(IV) acetate in this area is

limited, studies on other organotin(IV) compounds provide insights into their potential

mechanisms of action.

Potential Mechanisms of Action in Cancer Therapy
Organotin(IV) compounds have been shown to induce cytotoxicity in various cancer cell lines.

[5][6][7][8][9] The proposed mechanisms often involve the induction of apoptosis (programmed

cell death) and cell cycle arrest.

Induction of Apoptosis:
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Studies on related organotin(IV) compounds suggest that they can trigger apoptosis through

the mitochondrial-mediated pathway.[10][11] This pathway involves:

Generation of Reactive Oxygen Species (ROS): Increased intracellular ROS levels can lead

to cellular damage and initiate apoptotic signaling.[10]

Alteration of Mitochondrial Membrane Potential: Disruption of the mitochondrial membrane

potential is a key event in the intrinsic apoptotic pathway.

Release of Cytochrome c: This leads to the activation of caspases, a family of proteases that

execute the apoptotic process.[11]

Modulation of Bcl-2 Family Proteins: An increased ratio of pro-apoptotic (e.g., Bax) to anti-

apoptotic (e.g., Bcl-2) proteins promotes apoptosis.[10][11]

Cell Cycle Arrest:

Organotin(IV) compounds have also been observed to cause cell cycle arrest, preventing

cancer cells from proliferating.[6][10] This can occur at different phases of the cell cycle, such

as the G0/G1 or G2/M phase, and is often associated with the modulation of key cell cycle

regulatory proteins like p53, p21, and p27.[10]

Potential Signaling Pathway:

The following diagram illustrates a hypothetical signaling pathway for the induction of apoptosis

by a generic Tin(IV) compound, based on findings from related organotin compounds. It is

important to note that this is a generalized pathway and specific studies on Tin(IV) acetate are

needed for confirmation.
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Caption: A potential mitochondrial-mediated apoptosis pathway induced by Tin(IV) compounds.

Conclusion
Tin(IV) acetate is a valuable chemical compound with well-defined physical and chemical

properties. Its synthesis is achievable through established laboratory procedures. While its

direct application in drug development is an area requiring further investigation, the known
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biological activities of related organotin(IV) compounds, such as the induction of apoptosis and

cell cycle arrest in cancer cells, suggest that Tin(IV) acetate could be a compound of interest

for future research in this field. The detailed information and protocols provided in this guide are

intended to support researchers and scientists in their exploration of the properties and

potential applications of Tin(IV) acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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